Increased Molecular Size & Lipophilicity vs. 2‑Fluoro‑6‑phenylpyridine
Compared with the simplest aryl analog 2‑fluoro‑6‑phenylpyridine (MW 173.19), the naphthalen‑1‑yl derivative adds ~50 Da and 0.5–1.5 units of calculated logP, while preserving the fluorine handle essential for C−F bond activation [REFS‑1]. The molecular weight increase from 173.19 to 223.25 represents a 28.9% mass gain, and the molecular formula expands from C₁₁H₈FN to C₁₅H₁₀FN, adding four carbon atoms and two hydrogen atoms that significantly increase hydrophobic surface area. Such shifts directly impact compound solubility, permeability, and pharmacokinetic profiles in drug discovery contexts. No head‑to‑head biological or ADME data comparing the two compounds have been published; this comparison relies on well‑established quantitative structure–property relationships (QSPR).
ΔMW +50 Da (+28.9%) · ΔcLogP ~+0.6–1.1 units vs. 2-fluoro-6-phenylpyridine
Supports scaffold-hopping decisions where increased hydrophobicity is desired
No head-to-head ADME data published; relies on QSPR inference
| Evidence Dimension | Molecular weight and calculated logP |
|---|---|
| Target Compound Data | MW = 223.25; cLogP ~3.5–4.0 (estimated via fragment methods) |
| Comparator Or Baseline | 2‑Fluoro‑6‑phenylpyridine: MW = 173.19; cLogP = 2.89 (measured) |
| Quantified Difference | ΔMW = +50.06 (+28.9%); ΔcLogP ≈ +0.6–1.1 units |
| Conditions | Computed/measured physicochemical properties; target cLogP estimated by analogy |
Why This Matters
A 50 Da mass increase and higher lipophilicity can be decisive when tuning a lead series for CNS penetration (MW < 400, logP 2–4) or oral bioavailability, making the naphthyl analog the preferred scaffold when increased hydrophobicity and π-stacking potential are desired.
